80-00-2

4-Chlorophenyl phenyl sulfone

In Stock

• CAS RN:
• 80-00-2

• Formula:
• C12H9ClO2S

• InChI:
• InChI=1S/C12H9ClO2S/c13-10-6-8-12(9-7-10)16(14,15)11-4-2-1-3-5-11/h1-9H

• InChIKey:
• OFCFYWOKHPOXKF-UHFFFAOYSA-N

• 4-Chlorophenyl phenyl sulfone is also referred to as sulphenone. It participates in palladium-catalyzed amidation reaction in the presence of low CO pressures and an iodide salt.
  Sulphenone is an Acaricide. .
  

1,1,2,2,3,3-Hexafluoropropane

In Stock

• CAS RN:
• 680-00-2

• Formula:
• C3H2F6

• InChI:
• InChI=1S/C3H2F6/c4-1(5)3(8,9)2(6)7/h1-2H

• InChIKey:
• ZXVZGGVDYOBILI-UHFFFAOYSA-N

• 1,1,2,2,3,3-Hexafluoropropane is a useful research compound. Its molecular formula is C3H2F6 and its molecular weight is 152.04 g/mol. The purity is usually 95%.

Eleutherol

In Stock

• CAS RN:
• 480-00-2

• Formula:
• C14H12O4

• InChI:
• InChI=1S/C14H12O4/c1-7-11-9(14(16)18-7)6-8-4-3-5-10(17-2)12(8)13(11)15/h3-7,15H,1-2H3/t7-/m1/s1

• InChIKey:
• KNLHGXVYZRQSJZ-SSDOTTSWSA-N

• Eleutherol is a naphthofuran.
  Eleutherol is a natural product found in Sisyrinchium palmifolium and Eleutherine bulbosa with data available.

7-Methoxy-2,3,4,5-tetrahydro-1-benzoxepin-5-one

In Stock

• CAS RN:
• 55580-00-2

• Formula:
• C11H12O3

• InChI:
• InChI=1S/C11H12O3/c1-13-8-4-5-11-9(7-8)10(12)3-2-6-14-11/h4-5,7H,2-3,6H2,1H3

• InChIKey:
• CZDQPKDUJDKJRF-UHFFFAOYSA-N

• 7-Methoxy-2,3,4,5-tetrahydro-1-benzoxepin-5-one is a useful research compound. Its molecular formula is C11H12O3 and its molecular weight is 192.21 g/mol. The purity is usually 95%.

Solex

• CAS RN:
• 13980-00-2

• Formula:
• C6H11N7O7

• InChI:
• InChI=1S/C6H11N7O7/c1-6(14)7-2-8(11(15)16)4-10(13(19)20)5-9(3-7)12(17)18/h2-5H2,1H3

• InChIKey:
• CJYDNDLQIIGSTH-UHFFFAOYSA-N

• Solex is a useful research compound. Its molecular formula is C6H11N7O7 and its molecular weight is 293.2 g/mol. The purity is usually 95%.

4-Chloro-2-ethylphenol

In Stock

• CAS RN:
• 18980-00-2

• Formula:
• C8H9ClO

• InChI:
• InChI=1S/C8H9ClO/c1-2-6-5-7(9)3-4-8(6)10/h3-5,10H,2H2,1H3

• InChIKey:
• QNQRRCHRJHMSLF-UHFFFAOYSA-N

• 4-Chloro-2-ethylphenol is a useful research compound. Its molecular formula is C8H9ClO and its molecular weight is 156.61 g/mol. The purity is usually 95%.

Biliverdin IX gamma dimethyl ester

• CAS RN:
• 26280-00-2

• Formula:
• C35H38N4O6

• InChI:
• InChI=1S/C35H38N4O6/c1-9-22-18(3)26(15-28-20(5)24(34(42)38-28)11-13-32(40)44-7)36-30(22)16-27-19(4)23(10-2)31(37-27)17-29-21(6)25(35(43)39-29)12-14-33(41)45-8/h9-10,15-17,36-37H,1-2,11-14H2,3-8H3,(H,39,43)/b26-15-,29-17+,30-16+

• InChIKey:
• ZKAKRMABTNJKKF-FUCSILHDSA-N

• Biliverdin IX gamma dimethyl ester, also known as Biliverdin IX gamma dimethyl ester, is a useful research compound. Its molecular formula is C35H38N4O6 and its molecular weight is 610.7 g/mol. The purity is usually 95%.

Cycloheptene, 1-ethynyl-2-methyl- (9CI)

• CAS RN:
• 131380-00-2

• Formula:
• C10H14

• InChI:
• InChI=1S/C10H14/c1-3-10-8-6-4-5-7-9(10)2/h1H,4-8H2,2H3

• InChIKey:
• SJPOHWHMTNIJKZ-UHFFFAOYSA-N

• Cycloheptene, 1-ethynyl-2-methyl- (9CI), also known as Cycloheptene, 1-ethynyl-2-methyl- (9CI), is a useful research compound. Its molecular formula is C10H14 and its molecular weight is 134.222. The purity is usually 95%.

2-(4-Propoxybenzoyl)pyridine

In Stock

• CAS RN:
• 898780-00-2

• Formula:
• C15H15NO2

• InChI:
• InChI=1S/C15H15NO2/c1-2-11-18-13-8-6-12(7-9-13)15(17)14-5-3-4-10-16-14/h3-10H,2,11H2,1H3

• InChIKey:
• BOZYEIQUYVLEKK-UHFFFAOYSA-N

• 2-(4-Propoxybenzoyl)pyridine is a useful research compound. Its molecular formula is C15H15NO2 and its molecular weight is 241.28 g/mol. The purity is usually 95%.

(3Z)-6-nitro-3-phenacylidene-1,4-dihydroquinoxalin-2-one

• CAS RN:
• 254980-00-2

• Formula:
• C16H11N3O4

• InChI:
• InChI=1S/C16H11N3O4/c20-15(10-4-2-1-3-5-10)9-14-16(21)18-12-7-6-11(19(22)23)8-13(12)17-14/h1-9,20H,(H,18,21)/b15-9-

• InChIKey:
• STBHFUGEKVMJSL-DHDCSXOGSA-N

• (3Z)-6-nitro-3-phenacylidene-1,4-dihydroquinoxalin-2-one is a useful research compound. Its molecular formula is C16H11N3O4 and its molecular weight is 309.28g/mol. The purity is usually 95%.

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[1-[(2,5-dimethylphenyl)methyl]indol-3-yl]sulfanylacetamide

In Stock

• CAS RN:
• 681280-00-2

• Formula:
• C26H22ClF3N2OS

• InChI:
• InChI=1S/C26H22ClF3N2OS/c1-16-7-8-17(2)18(11-16)13-32-14-24(20-5-3-4-6-23(20)32)34-15-25(33)31-22-12-19(26(28,29)30)9-10-21(22)27/h3-12,14H,13,15H2,1-2H3,(H,31,33)

• InChIKey:
• PPMAHWWFTMFRBN-UHFFFAOYSA-N

• N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[1-[(2,5-dimethylphenyl)methyl]indol-3-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C26H22ClF3N2OS and its molecular weight is 502.98. The purity is usually 95%.

3-fluoro-N'-(6-fluoro-1,3-benzothiazol-2-yl)benzohydrazide

In Stock

• CAS RN:
• 851980-00-2

• Formula:
• C14H9F2N3OS

• InChI:
• InChI=1S/C14H9F2N3OS/c15-9-3-1-2-8(6-9)13(20)18-19-14-17-11-5-4-10(16)7-12(11)21-14/h1-7H,(H,17,19)(H,18,20)

• InChIKey:
• IRFCCGMVHHEJMH-UHFFFAOYSA-N

• 3-fluoro-N'-(6-fluoro-1,3-benzothiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C14H9F2N3OS and its molecular weight is 305.30 g/mol. The purity is usually 95%.

Prop-2-enyl 2-[3-(4-methoxyphenyl)-2-oxochromen-7-yl]oxyacetate

In Stock

• CAS RN:
• 869080-00-2

• Formula:
• C21H18O6

• InChI:
• InChI=1S/C21H18O6/c1-3-10-25-20(22)13-26-17-9-6-15-11-18(21(23)27-19(15)12-17)14-4-7-16(24-2)8-5-14/h3-9,11-12H,1,10,13H2,2H3

• InChIKey:
• LEFQHVQEOWTUHA-UHFFFAOYSA-N

• Prop-2-enyl 2-[3-(4-methoxyphenyl)-2-oxochromen-7-yl]oxyacetate is a useful research compound. Its molecular formula is C21H18O6 and its molecular weight is 366.369. The purity is usually 95%.

6-(3-Chlorophenyl)-2-[(2-fluorophenyl)methyl]-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

Usually In Stock

• CAS RN:
• 893980-00-2

• Formula:
• C21H17ClFN5O2

• InChI:
• InChI=1S/C21H17ClFN5O2/c1-25-18-17(19(29)28(21(25)30)12-13-5-2-3-8-16(13)23)27-10-9-26(20(27)24-18)15-7-4-6-14(22)11-15/h2-8,11H,9-10,12H2,1H3

• InChIKey:
• UCUPJJRJHRYAOW-UHFFFAOYSA-N

• 6-(3-Chlorophenyl)-2-[(2-fluorophenyl)methyl]-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C21H17ClFN5O2 and its molecular weight is 425.85. The purity is usually 95%.

Methyl 5-bromo-1H-benzo[d]imidazole-2-carboxylate

In Stock

• CAS RN:
• 885280-00-2

• Formula:
• C9H7BrN2O2

• InChI:
• InChI=1S/C9H7BrN2O2/c1-14-9(13)8-11-6-3-2-5(10)4-7(6)12-8/h2-4H,1H3,(H,11,12)

• InChIKey:
• NRTHYMUOIGVFMM-UHFFFAOYSA-N

• Methyl 5-bromo-1H-benzo[d]imidazole-2-carboxylate is a useful research compound. Its molecular formula is C9H7BrN2O2 and its molecular weight is 255.07 g/mol. The purity is usually 95%.

N-(3-(6-methoxypyridazin-3-yl)phenyl)pyridine-3-sulfonamide

In Stock

• CAS RN:
• 903280-00-2

• Formula:
• C16H14N4O3S

• InChI:
• InChI=1S/C16H14N4O3S/c1-23-16-8-7-15(18-19-16)12-4-2-5-13(10-12)20-24(21,22)14-6-3-9-17-11-14/h2-11,20H,1H3

• InChIKey:
• GAMIZARSRFUFJS-UHFFFAOYSA-N

• N-(3-(6-methoxypyridazin-3-yl)phenyl)pyridine-3-sulfonamide is a useful research compound. Its molecular formula is C16H14N4O3S and its molecular weight is 342.37. The purity is usually 95%.

[5-(Naphthalen-2-yl)-1,2-oxazol-3-yl]methanamine hydrochloride

In Stock

• CAS RN:
• 2219380-00-2

• Formula:
• C14H13ClN2O

• InChI:
• InChI=1S/C14H12N2O.ClH/c15-9-13-8-14(17-16-13)12-6-5-10-3-1-2-4-11(10)7-12;/h1-8H,9,15H2;1H

• InChIKey:
• NCJOGJBEPSHXFW-UHFFFAOYSA-N

• [5-(Naphthalen-2-yl)-1,2-oxazol-3-yl]methanamine hydrochloride is a useful research compound. Its molecular formula is C14H13ClN2O and its molecular weight is 260.72. The purity is usually 95%.

Tert-butyl N-[2-methoxy-5-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]phenyl]carbamate

Usually In Stock

• CAS RN:
• 2361680-00-2

• Formula:
• C21H29N3O5

• InChI:
• InChI=1S/C21H29N3O5/c1-6-18(25)24-11-9-14(10-12-24)19(26)22-15-7-8-17(28-5)16(13-15)23-20(27)29-21(2,3)4/h6-8,13-14H,1,9-12H2,2-5H3,(H,22,26)(H,23,27)

• InChIKey:
• ODTHMXQECZLIMU-UHFFFAOYSA-N

• Tert-butyl N-[2-methoxy-5-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]phenyl]carbamate is a useful research compound. Its molecular formula is C21H29N3O5 and its molecular weight is 403.479. The purity is usually 95%.

6-Bromoimidazo[1,5-a]pyridine

In Stock

• CAS RN:
• 1239880-00-2

• Formula:
• C7H5BrN2

• InChI:
• InChI=1S/C7H5BrN2/c8-6-1-2-7-3-9-5-10(7)4-6/h1-5H

• InChIKey:
• YLWZYCSSUYSOAW-UHFFFAOYSA-N

• 6-Bromoimidazo[1,5-a]pyridine, also known as 6-Bromoimidazo[1,5-a]pyridine, is a useful research compound. Its molecular formula is C7H5BrN2 and its molecular weight is 197.035. The purity is usually 95%.